Cas no 82700-43-4 (Propanedial, (phenylmethylene)-)

Propanedial, (phenylmethylene)- structure
82700-43-4 structure
Product Name:Propanedial, (phenylmethylene)-
CAS No:82700-43-4
MF:C10H8O2
MW:160.169322967529
CID:686947
PubChem ID:583063
Update Time:2025-04-19

Propanedial, (phenylmethylene)- Chemical and Physical Properties

Names and Identifiers

    • Propanedial, (phenylmethylene)-
    • 2-Benzylidenemalonaldehyde
    • 2-benzylidenepropanedial
    • 2-benzylidene-propanedial
    • DTXSID00342573
    • 2-Benzylidenemalonaldehyde #
    • Benzylidenemalonaldehyde
    • Benzalmalonic dialdehyde
    • 82700-43-4
    • XMXUYXIFVYQLKJ-UHFFFAOYSA-N
    • Inchi: 1S/C10H8O2/c11-7-10(8-12)6-9-4-2-1-3-5-9/h1-8H
    • InChI Key: XMXUYXIFVYQLKJ-UHFFFAOYSA-N
    • SMILES: O=C/C(/C=O)=C/C1C=CC=CC=1

Computed Properties

  • Exact Mass: 160.052429494g/mol
  • Monoisotopic Mass: 160.052429494g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 34.1Ų
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